Cas no 35480-46-7 (2-(2,2,2-trifluoroethoxy)benzoic Acid)

2-(2,2,2-Trifluoroethoxy)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of a trifluoroethoxy substituent on the benzoic acid scaffold. This structural feature enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoroethoxy group contributes to improved bioavailability and resistance to enzymatic degradation, while the carboxylic acid functionality allows for further derivatization. Its utility spans applications in medicinal chemistry, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The compound’s well-defined reactivity and stability under various conditions make it a reliable choice for research and industrial applications requiring precise functionalization.

2-(2,2,2-trifluoroethoxy)benzoic Acid structure

35480-46-7 structure

Product Name:2-(2,2,2-trifluoroethoxy)benzoic Acid

CAS No:35480-46-7

MF:C₉H₇F₃O₃

MW:220.145293474197

MDL:MFCD08556302

CID:1470629

Update Time:2025-05-28

2-(2,2,2-trifluoroethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(2,2,2-Trifluoroethoxy)benzoic acid
- 2'-Carboxy-2,2,2,-trifluoroacetophenone
- QC-3475
- SureCN1791035
- 2-(2,2,2-trifluoroethoxy)benzoic Acid
- MDL： MFCD08556302
- Inchi： 1S/C9H7F3O3/c10-9(11,12)5-15-7-4-2-1-3-6(7)8(13)14/h1-4H,5H2,(H,13,14)
- InChI Key： HNVXZKNHBRXZSH-UHFFFAOYSA-N
- SMILES： FC(COC1C=CC=CC=1C(=O)O)(F)F

Computed Properties

Exact Mass: 220.03471
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4

Experimental Properties

PSA: 46.53

2-(2,2,2-trifluoroethoxy)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T900308-100mg	2-(2,2,2-Trifluoroethoxy)benzoic Acid	35480-46-7		100mg	$ 50.00	2022-06-02
TRC	T900308-500mg	2-(2,2,2-Trifluoroethoxy)benzoic Acid	35480-46-7		500mg	$ 210.00	2022-06-02
TRC	T900308-1g	2-(2,2,2-Trifluoroethoxy)benzoic Acid	35480-46-7		1g	$ 295.00	2022-06-02
Apollo Scientific	PC500832-1g	2-(2,2,2-Trifluoroethoxy)benzoic acid	35480-46-7		1g	£196.00	2023-09-02
Apollo Scientific	PC500832-5g	2-(2,2,2-Trifluoroethoxy)benzoic acid	35480-46-7		5g	£635.00	2023-09-02
Matrix Scientific	206058-1g	2-(2,2,2-Trifluoroethoxy)benzoic acid, 95%	35480-46-7	95%	1g	$488.00	2023-09-10
Enamine	EN300-76847-0.1g	2-(2,2,2-trifluoroethoxy)benzoic acid	35480-46-7	95%	0.1g	$47.0	2024-05-22
Enamine	EN300-76847-0.25g	2-(2,2,2-trifluoroethoxy)benzoic acid	35480-46-7	95%	0.25g	$67.0	2024-05-22
Enamine	EN300-76847-0.5g	2-(2,2,2-trifluoroethoxy)benzoic acid	35480-46-7	95%	0.5g	$106.0	2024-05-22
Enamine	EN300-76847-1.0g	2-(2,2,2-trifluoroethoxy)benzoic acid	35480-46-7	95%	1.0g	$135.0	2024-05-22